Ethyl 3-acetamidopyridine-2-carboxylate

• IUPAC Name: ethyl 3-acetamidopyridine-2-carboxylate
• InChI: InChI=1S/C10H12N2O3/c1-3-15-10(14)9-8(12-7(2)13)5-4-6-11-9/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: HKQAUJDADXFCRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC=N1)NC(=O)C
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

Ethyl 3-acetamidopyridine-2-carboxylate (EAPC) is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EAPC is a pyridine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl 3-acetamidopyridine-2-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Ethyl 3-acetamidopyridine-2-carboxylate has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. Ethyl 3-acetamidopyridine-2-carboxylate also inhibits the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Ethyl 3-acetamidopyridine-2-carboxylate has been shown to have several biochemical and physiological effects. Ethyl 3-acetamidopyridine-2-carboxylate can inhibit the production of reactive oxygen species, which are involved in oxidative stress and inflammation. Ethyl 3-acetamidopyridine-2-carboxylate can also increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Ethyl 3-acetamidopyridine-2-carboxylate has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-acetamidopyridine-2-carboxylate in lab experiments include its low toxicity and high solubility in water and organic solvents. Ethyl 3-acetamidopyridine-2-carboxylate is also relatively easy to synthesize, and its structure can be modified to improve its activity and selectivity. The limitations of using Ethyl 3-acetamidopyridine-2-carboxylate in lab experiments include its limited availability and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Ethyl 3-acetamidopyridine-2-carboxylate. One direction is to further study its potential applications in the treatment of cancer and neurodegenerative diseases. Another direction is to optimize the synthesis method to improve the yield and purity of Ethyl 3-acetamidopyridine-2-carboxylate. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 3-acetamidopyridine-2-carboxylate and its effects on various signaling pathways and enzymes.

Synthesis Methods

Ethyl 3-acetamidopyridine-2-carboxylate can be synthesized using several methods, including the reaction of 3-acetylpyridine with ethyl chloroformate and ammonium acetate, or the reaction of 3-acetylpyridine with ethyl chloroformate and sodium acetate. The yield of Ethyl 3-acetamidopyridine-2-carboxylate can be improved by optimizing the reaction conditions, such as the pH and temperature.

Scientific Research Applications

Ethyl 3-acetamidopyridine-2-carboxylate has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Ethyl 3-acetamidopyridine-2-carboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Ethyl 3-acetamidopyridine-2-carboxylate also has neuroprotective effects, as it can prevent the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease.